Cas no 497-15-4 (Hydroxypropanedial)

• Product Name: Hydroxypropanedial
• CAS No: 497-15-4
• MF: C₃H₄O₃
• MW: 88.0620613098145
• CID: 329517
• PubChem ID: 4451502
• Update Time: 2025-06-13

Hydroxypropanedial Chemical and Physical Properties

Names and Identifiers

• Propanedial, 2-hydroxy-
• Hydroxypropanedial
• 2-hydroxypropanedial
• UNII-5R0YG3SBR7
• propanolonal
• GLUCOSE-REDUCTONE TARTRONAL
• Tartronal
• BRN 1740168
• Tartronic aldehyde
• DTXSID60902415
• Glucose-reductone
• Glucic acid
• Triose reductone
• 5R0YG3SBR7
• CHEBI:173321
• FT-0627158
• 2-Hydroxymalonaldehyde
• 497-15-4
• Q5572308
• 4-01-00-04145 (Beilstein Handbook Reference)
• 2-hydroxy-1,3-propanedial
• Reductone
• Propanedial, hydroxy- (9CI)
• Tartronaldehyde
• Hydroxy-Propanedial
• AKOS006277080
• Glucosereductone
• Propanedial, hydroxy-
• DB-297653

• Inchi： 1S/C3H4O3/c4-1-3(6)2-5/h1-3,6H
• InChI Key： NVXLIZQNSVLKPO-UHFFFAOYSA-N
• SMILES： OC(C=O)C=O

Computed Properties

• Exact Mass: 88.01600
• Monoisotopic Mass: 88.016044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: -1.2

Experimental Properties

• Density: 1.38
• Melting Point: 143°C dec.
• Boiling Point: 274°Cat760mmHg
• Flash Point: 133.8°C
• Refractive Index: 1.418
• PSA: 54.37000
• LogP: -1.25490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on Hydroxypropanedial

Hydroxypropanedial (CAS No. 497-15-4): An Overview of Its Properties, Applications, and Recent Research Advances

Hydroxypropanedial (CAS No. 497-15-4) is a multifaceted compound with a molecular formula of C₃H₆O₃. It is a colorless liquid with a pungent odor and is known for its reactivity and versatility in various chemical and biological applications. This compound has gained significant attention in recent years due to its unique properties and potential applications in pharmaceuticals, materials science, and environmental chemistry.

The structure of hydroxypropanedial consists of a three-carbon chain with two hydroxyl groups and one aldehyde group. This structural configuration imparts the compound with high reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of multiple functional groups also allows for a wide range of chemical reactions, including condensation, oxidation, and reduction processes.

In the field of pharmaceuticals, hydroxypropanedial has shown promise as a precursor for the synthesis of various drugs. Recent studies have explored its use in the development of novel antiviral agents and anti-inflammatory compounds. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of hydroxypropanedial exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This research highlights the potential of hydroxypropanedial as a lead compound for drug discovery efforts targeting viral infections.

Beyond its pharmaceutical applications, hydroxypropanedial has also been investigated for its role in materials science. Researchers have explored its use in the synthesis of advanced polymers and coatings. A study published in *Macromolecules* reported that hydroxypropanedial can be polymerized to form poly(hydroxypropanedial), which exhibits excellent mechanical properties and biodegradability. These characteristics make it a promising candidate for eco-friendly materials in various industries, including packaging and biomedical applications.

In the realm of environmental chemistry, hydroxypropanedial has been studied for its potential as a green solvent and reagent. Its ability to participate in selective chemical reactions without generating harmful byproducts makes it an attractive alternative to traditional solvents. A recent study in *Green Chemistry* demonstrated that hydroxypropanedial can be used as an efficient solvent for the synthesis of fine chemicals, reducing the environmental impact associated with industrial processes.

The safety and toxicology of hydroxypropanedial are important considerations for its practical applications. While it is generally considered safe when handled properly, it is important to follow standard safety protocols to avoid skin contact and inhalation. Studies have shown that exposure to high concentrations of hydroxypropanedial can cause irritation to the eyes and respiratory system. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

Recent advances in analytical techniques have also contributed to our understanding of hydroxypropanedial's behavior in different environments. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to detect and quantify hydroxypropanedial in complex matrices, such as biological fluids and environmental samples. These methods have improved our ability to monitor the compound's presence and assess its impact on various systems.

In conclusion, hydroxypropanedial (CAS No. 497-15-4) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structural properties make it an attractive intermediate for chemical synthesis, while its reactivity opens up new possibilities for drug discovery and green chemistry initiatives. Ongoing research continues to uncover new insights into the potential uses and benefits of this compound, further solidifying its importance in the scientific community.